Three N-stabilized rhodamine-based fluorescent probes for Al3+via Al3+-promoted hydrolysis of Schiff bases†

New Journal of Chemistry Pub Date: 2014-10-15 DOI: 10.1039/C4NJ01357C

Abstract

Three probes for Al3+ detection by both fluorescence and the naked eye in acetonitrile solution were developed. The mechanism of fluorescence was based on the aluminum complexation with rhodamine and subsequent Al3+-promoted hydrolysis of the Schiff base. Theoretical calculations indicated that the aluminum complexes tend to hydrolyze to compound L6. A simple paper test strip system for the rapid monitoring of Al3+ was developed, indicating its convenient use in environmental samples.

Graphical abstract: Three N-stabilized rhodamine-based fluorescent probes for Al3+via Al3+-promoted hydrolysis of Schiff bases
Three N-stabilized rhodamine-based fluorescent probes for Al3+via Al3+-promoted hydrolysis of Schiff bases†
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